6-(Iso-propoxy)methyl-pyridine-3-carbonitrile

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 6-(propan-2-yloxymethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2O/c1-8(2)13-7-10-4-3-9(5-11)6-12-10/h3-4,6,8H,7H2,1-2H3
• InChI Key: PWDRLQJWXVVALT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=NC=C(C=C1)C#N

Description

6-(Iso-propoxy)methyl-pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add iso-propanol (2.2 g, 25 mmol) and tetrabutylammonium sulfate (28 mg, 0.08 mmol) to a solution of potassium hydroxide (7.1 g, 127 mmol) in water (7 mL) and stir at room temperature for 15 min. Add 6-bromomethyl-pyridine-3-carbonitrile (1 g, 5.08 mmol) and stir the mixture for 24 h at room temperature. Add water (15 mL) and extract with DCM (15 mL). Filter through an IST® phase separator frit to separate the organic phase and concentrate in vacuo. Purify by chromatography on silica gel eluting with hexane/EtOAc (1:0 to 1:1 gradient) to obtain the desired intermediate as a crystalline solid (0.4 g, 45%). MS (ES+) m/z: 177 (M+H)+.